Metixene
Description
This compound (or methixene) is a anticholinergic used as an antiparkinsonian agent.
METHIXENE is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 1982 and is indicated for parkinson disease.
This compound is only found in individuals that have used or taken this drug. It is a anticholinergic used as an anti-parkinson drug.
RN given refers to parent cpd; structure
Structure
3D Structure
Properties
Key on ui mechanism of action |
Parkinsonism is thought to result from an imbalance between the excitatory (cholinergic) and inhibitory (dopaminergic) systems in the corpus striatum. The mechanism of action of centrally active anticholinergic drugs such as metixene is considered to relate to competitive antagonism of acetylcholine at muscarinic receptors in the corpus striatum, which then restores the balance. |
|---|---|
CAS No. |
115511-20-1; 115511-21-2; 1553-34-0; 4969-02-2 |
Molecular Formula |
C20H23NS |
Molecular Weight |
309.5 g/mol |
IUPAC Name |
1-methyl-3-(9H-thioxanthen-9-ylmethyl)piperidine |
InChI |
InChI=1S/C20H23NS/c1-21-12-6-7-15(14-21)13-18-16-8-2-4-10-19(16)22-20-11-5-3-9-17(18)20/h2-5,8-11,15,18H,6-7,12-14H2,1H3 |
InChI Key |
MJFJKKXQDNNUJF-UHFFFAOYSA-N |
melting_point |
< 25 °C |
physical_description |
Solid |
Related CAS |
1553-34-0 (hydrochloride) 7081-40-5 (hydrochloride monohydrate) |
solubility |
Soluble as HCl salt 1.02e-04 g/L |
Origin of Product |
United States |
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